Cas no 700804-58-6 (Carbamic acid, (3-ethoxy-4-methoxyphenyl)-, 1,1-dimethylethyl ester)

Carbamic acid, (3-ethoxy-4-methoxyphenyl)-, 1,1-dimethylethyl ester structure
700804-58-6 structure
Product Name:Carbamic acid, (3-ethoxy-4-methoxyphenyl)-, 1,1-dimethylethyl ester
CAS No:700804-58-6
MF:C14H21NO4
MW:267.32084441185
CID:1741354
PubChem ID:65142954
Update Time:2025-04-21

Carbamic acid, (3-ethoxy-4-methoxyphenyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, (3-ethoxy-4-methoxyphenyl)-, 1,1-dimethylethyl ester
    • (3-ethoxy-4-methoxy-phenyl)-carbamic acid tert-butyl ester
    • AKOS014476388
    • 700804-58-6
    • DB-321991
    • SCHEMBL4041975
    • Inchi: 1S/C14H21NO4/c1-6-18-12-9-10(7-8-11(12)17-5)15-13(16)19-14(2,3)4/h7-9H,6H2,1-5H3,(H,15,16)
    • InChI Key: QAMXQKGEZBUNBN-UHFFFAOYSA-N
    • SMILES: O(C(NC1C=CC(=C(C=1)OCC)OC)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 267.14713
  • Monoisotopic Mass: 267.14705815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 56.8Ų

Experimental Properties

  • PSA: 56.79
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